Cas no 338754-54-4 (1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 338754-54-4
• MF: C₁₉H₁₄Cl₂N₂O₂
• MW: 373.232662677765
• CID: 5269972
• Update Time: 2025-05-19

1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2,6-dichlorophenyl)methyl]-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide
• 1-(2,6-DICHLOROBENZYL)-2-OXO-N-PHENYL-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(2,6-dichlorophenyl)methyl]-2-oxo-N-phenylpyridine-3-carboxamide
• CDS1_001130
• Bionet1_000154
• Oprea1_838587
• DivK1c_002170
• HMS568D16
• 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide

• Inchi： 1S/C19H14Cl2N2O2/c20-16-9-4-10-17(21)15(16)12-23-11-5-8-14(19(23)25)18(24)22-13-6-2-1-3-7-13/h1-11H,12H2,(H,22,24)
• InChI Key： JOFGSWDSUNDRTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=CC=C(C(NC2C=CC=CC=2)=O)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• XLogP3: 4.2
• Topological Polar Surface Area: 49.4

Additional information on 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide

Comprehensive Overview of 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338754-54-4)

The compound 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338754-54-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dichlorobenzyl moiety, a pyridinecarboxamide core, and a phenyl substituent. These features contribute to its potential applications in pharmaceutical research and material science. Researchers are increasingly interested in this compound due to its versatile reactivity and potential as a building block for more complex molecules.

In recent years, the demand for heterocyclic compounds like 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide has surged, driven by their relevance in drug discovery and agrochemical development. The pyridine ring, a common motif in bioactive molecules, enhances the compound's ability to interact with biological targets. Meanwhile, the dichlorobenzyl group may influence its pharmacokinetic properties, making it a subject of interest for medicinal chemists. This compound's CAS No. 338754-54-4 serves as a unique identifier, ensuring precise tracking in global chemical databases.

One of the most frequently asked questions about 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide is its synthetic route. The compound can be synthesized through multi-step organic reactions, often involving condensation and cyclization techniques. Researchers also explore its structure-activity relationship (SAR) to optimize its properties for specific applications. Given the growing emphasis on green chemistry, alternative synthetic methods using eco-friendly catalysts or solvents are under investigation.

The thermal and chemical stability of CAS No. 338754-54-4 makes it suitable for various experimental conditions. Its carboxamide functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This adaptability aligns with current trends in fragment-based drug design, where small molecules serve as starting points for developing therapeutics. Additionally, the compound's aryl and heteroaryl components are of interest in materials science, particularly in designing organic semiconductors or luminescent materials.

From an analytical perspective, 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, which are critical for reproducibility in research. The compound's logP and solubility profiles are also frequently studied, as they impact its bioavailability and formulation potential.

In conclusion, 1-(2,6-dichlorobenzyl)-2-oxo-N-phenyl-1,2-dihydro-3-pyridinecarboxamide (CAS No. 338754-54-4) represents a promising candidate for interdisciplinary research. Its structural complexity and functional diversity make it a valuable tool for scientists exploring new frontiers in chemistry and biology. As the scientific community continues to prioritize molecular innovation, compounds like this will undoubtedly play a pivotal role in advancing knowledge and technology.